Cas no 2877648-03-6 (4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine)

• Product Name: 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine
• CAS No: 2877648-03-6
• MF: C₁₅H₁₅FN₂O₃S
• MW: 322.354605913162
• CID: 5329980
• PubChem ID: 165435855
• Update Time: 2025-05-20

4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine
• F6709-3742
• AKOS040859821
• 2877648-03-6
• 4-[[1-[[(2-Fluorophenyl)methyl]sulfonyl]-3-azetidinyl]oxy]pyridine

• Inchi： 1S/C15H15FN2O3S/c16-15-4-2-1-3-12(15)11-22(19,20)18-9-14(10-18)21-13-5-7-17-8-6-13/h1-8,14H,9-11H2
• InChI Key： YLBYRIWLLFWZIG-UHFFFAOYSA-N
• SMILES： C1=NC=CC(OC2CN(S(CC3=CC=CC=C3F)(=O)=O)C2)=C1

Computed Properties

• Exact Mass: 322.07874168g/mol
• Monoisotopic Mass: 322.07874168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 492.9±55.0 °C(Predicted)
• pka: 6.36±0.10(Predicted)

Additional information on 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine

Research Briefing on 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine (CAS: 2877648-03-6)

The compound 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine (CAS: 2877648-03-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and pyridine moieties, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a key player in the development of novel therapeutic agents.

The synthesis of 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine involves a multi-step process, starting with the functionalization of the azetidine ring followed by the introduction of the fluorophenylmethanesulfonyl group. The final step involves the coupling of the azetidine derivative with the pyridine moiety. This synthetic route has been optimized to achieve high yields and purity, as reported in recent publications. The compound's structural features, including the sulfonyl group and the fluorine atom, are believed to contribute to its biological activity and stability.

Pharmacological studies have revealed that 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine exhibits potent inhibitory activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to modulate key signaling pathways, suggesting potential applications in the treatment of chronic inflammatory diseases and certain types of cancer. The compound's selectivity and potency make it a valuable tool for further mechanistic studies and drug development efforts.

Recent in vivo studies have further validated the therapeutic potential of this compound. Animal models of disease have shown significant reductions in pathological markers following treatment with 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine. These findings are supported by pharmacokinetic data indicating favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's ability to cross biological barriers, such as the blood-brain barrier, has also been noted, expanding its potential applications to neurological disorders.

Despite these promising results, challenges remain in the development of 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine as a therapeutic agent. Issues such as off-target effects, potential toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-({1-[(2-fluorophenyl)methanesulfonyl]azetidin-3-yl}oxy)pyridine (CAS: 2877648-03-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for the development of novel therapeutics targeting a range of diseases. Continued exploration of its mechanism of action and therapeutic potential will be critical to realizing its full clinical value.